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Compound of Interest

Compound Name: 2-(Trifluoromethyl)benzaldehyde

Cat. No.: B1295035 Get Quote

Essential Safety and Handling Guide for 2-
(Trifluoromethyl)benzaldehyde
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 2-(Trifluoromethyl)benzaldehyde. It is intended for

researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical and Physical Properties
A summary of the key quantitative data for 2-(Trifluoromethyl)benzaldehyde is presented

below for easy reference.
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Property Value Citations

CAS Number 447-61-0

Molecular Formula C8H5F3O

Molecular Weight 174.12 g/mol

Form Liquid

Density 1.32 g/mL at 25 °C

Flash Point 61 °C (141.8 °F) - closed cup

Refractive Index n20/D 1.466

Hazard Identification and Classification
Understanding the hazards associated with 2-(Trifluoromethyl)benzaldehyde is critical for

safe handling. The following table summarizes its hazard classifications.

Hazard Class Hazard Statement Citations

Flammable liquids (Category

4)
H227: Combustible liquid

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation [1]

Serious Eye Damage/Eye

Irritation (Category 2)

H319: Causes serious eye

irritation
[1]

Specific target organ toxicity —

single exposure (Category 3)

H335: May cause respiratory

irritation

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is paramount to minimize exposure and ensure a

safe working environment.
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Engineering Controls
Ventilation: Always handle 2-(Trifluoromethyl)benzaldehyde in a well-ventilated area.[2] A

chemical fume hood is the preferred engineering control to minimize inhalation of vapors.[2]

Eye Wash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and in close proximity to the workstation.[3]

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is the final and a critical line of defense. The following

workflow outlines the decision-making process for PPE selection.
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Hazard Assessment

Specific PPE Requirements

Assess Hazards:
- Skin/Eye Irritant

- Respiratory Irritant
- Combustible Liquid

Eye and Face Protection Hand Protection Body Protection Respiratory Protection
(If ventilation is inadequate)

Chemical splash goggles Face shield (for large quantities
or splash potential)

Chemical-resistant gloves
(e.g., Nitrile, Neoprene) Flame-resistant lab coat NIOSH-approved respirator

(e.g., type ABEK filter)

Click to download full resolution via product page

PPE selection workflow for handling 2-(Trifluoromethyl)benzaldehyde.
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Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z.87.1 standards.[4]

When there is a significant risk of splashing or when handling larger quantities, a face shield

should be worn in addition to goggles.[5]

Hand Protection: Wear impermeable, chemical-resistant gloves.[2] Disposable nitrile gloves

can provide adequate short-term protection.[4] Always inspect gloves for any signs of

degradation or punctures before use.

Body Protection: A flame-resistant lab coat should be worn and kept buttoned to protect

against splashes and potential fire hazards.[4] Long pants and closed-toe shoes are

mandatory.[4]

Respiratory Protection: If engineering controls such as a fume hood are not available or are

insufficient to maintain exposure below acceptable limits, a NIOSH-approved respirator with

an appropriate filter (e.g., type ABEK) must be used.[4]

Handling and Storage
Handling: Avoid direct contact with the substance.[2] Do not breathe mist, vapors, or spray.

[1] Use non-sparking tools and take precautionary measures against static discharge. Keep

the container tightly closed when not in use.[2]

Storage: Store in a cool, well-ventilated area away from heat, sparks, and open flames.[2]

The chemical is air-sensitive and should be stored under an inert atmosphere, such as argon

or nitrogen.[1][2] Keep containers tightly closed in a dry place.[6] It is incompatible with

acids, bases, and reducing agents.[1]

Disposal Plan: Chemical and Contaminated PPE
Proper disposal of 2-(Trifluoromethyl)benzaldehyde and any contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

Chemical Waste Disposal
Collection: Collect all waste containing 2-(Trifluoromethyl)benzaldehyde in a suitable,

labeled, and tightly sealed container.[1][6]
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Disposal: Dispose of the chemical waste through an approved waste disposal plant.[1][7] Do

not dispose of it down the drain or with general waste.

Contaminated PPE Disposal
Gloves: After handling the chemical, remove gloves using a technique that avoids skin

contact with the outer surface of the glove. Dispose of contaminated gloves as hazardous

waste in a designated, labeled container.

Lab Coats and other Reusable PPE: If a lab coat or other reusable PPE becomes

contaminated, it must be decontaminated before reuse. If decontamination is not possible, it

should be disposed of as hazardous waste.

Disposable PPE: All single-use contaminated PPE, such as disposable gloves and aprons,

should be placed in a sealed bag and disposed of as hazardous waste.

Spill Management
Small Spills: In the event of a small spill, absorb the material with an inert absorbent such as

sand, silica gel, or vermiculite.[1][8] Collect the absorbed material into a suitable container

for disposal.[8]

Large Spills: For larger spills, evacuate the area and contact your institution's environmental

health and safety department.

Ventilation: Ensure adequate ventilation during the cleanup of any spill.

Ignition Sources: Remove all sources of ignition from the spill area.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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